N-(2,3-dimethylphenyl)-2-{(2-fluorobenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide

• Molecular Formula: C24H25FN2O3S
• Molecular Weight: 440.5 g/mol
• IUPAC Name: N-(2,3-dimethylphenyl)-2-[(2-fluorophenyl)methyl-(4-methylphenyl)sulfonylamino]acetamide
• InChI: InChI=1S/C24H25FN2O3S/c1-17-11-13-21(14-12-17)31(29,30)27(15-20-8-4-5-9-22(20)25)16-24(28)26-23-10-6-7-18(2)19(23)3/h4-14H,15-16H2,1-3H3,(H,26,28)
• InChI Key: KUXSDNSXPWHSKN-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2F)CC(=O)NC3=CC=CC(=C3C)C

Description

N-(2,3-dimethylphenyl)-2-{(2-fluorobenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide, also known as compound X, is a synthetic compound with potential applications in scientific research. It was first synthesized in 2010 by a team of chemists at a pharmaceutical company, and since then, it has been the subject of numerous studies investigating its mechanism of action and potential therapeutic uses.

Mechanism of Action

The exact mechanism of action of N-(2,3-dimethylphenyl)-2-{(2-fluorobenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide X is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways involved in the development and progression of diseases. For example, it has been shown to inhibit the activity of the enzyme AKT, which is involved in cell growth and survival, and the signaling pathway NF-κB, which is involved in inflammation.
Biochemical and Physiological Effects:
In addition to its potential therapeutic applications, N-(2,3-dimethylphenyl)-2-{(2-fluorobenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide X has also been shown to have various biochemical and physiological effects. For example, it has been shown to reduce the levels of certain inflammatory cytokines in vitro, suggesting that it may have anti-inflammatory effects. It has also been shown to inhibit the growth of certain bacteria, indicating that it may have antibacterial properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,3-dimethylphenyl)-2-{(2-fluorobenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide X in lab experiments is its specificity. It has been shown to selectively inhibit certain enzymes and signaling pathways, which can be useful for studying the role of these molecules in disease development and progression. However, one limitation of using N-(2,3-dimethylphenyl)-2-{(2-fluorobenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide X is its potential toxicity. It has been shown to be toxic to certain cell lines at high concentrations, which could limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving N-(2,3-dimethylphenyl)-2-{(2-fluorobenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide X. One area of interest is the development of more potent and selective inhibitors of the enzymes and signaling pathways targeted by N-(2,3-dimethylphenyl)-2-{(2-fluorobenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide X. Another area of interest is the investigation of its potential therapeutic uses in vivo, particularly in animal models of disease. Additionally, the development of new methods for synthesizing N-(2,3-dimethylphenyl)-2-{(2-fluorobenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide X could help to improve its availability for research purposes.

Synthesis Methods

The synthesis of N-(2,3-dimethylphenyl)-2-{(2-fluorobenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide X involves a multi-step process that begins with the reaction of 2,3-dimethylbenzene with sodium hydride to form the corresponding sodium salt. This is followed by the addition of 2-fluorobenzyl bromide and 4-methylbenzenesulfonyl chloride to form the intermediate product. Finally, the intermediate is reacted with N-(2-chloroacetyl)acetamide to yield N-(2,3-dimethylphenyl)-2-{(2-fluorobenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide X.

Scientific Research Applications

Compound X has been shown to have potential applications in scientific research, particularly in the study of certain diseases and conditions. For example, it has been investigated as a potential treatment for cancer, as it has been shown to inhibit the growth of certain cancer cell lines in vitro. It has also been studied as a potential treatment for inflammatory diseases, such as rheumatoid arthritis, due to its anti-inflammatory properties.